Isobutyl 4-methyl-2-({[(6-methyl-4-pyrimidinyl)sulfanyl]acetyl}amino)-1,3-thiazole-5-carboxylate

• Molecular Formula: C16H20N4O3S2
• Molecular Weight: 380.5 g/mol
• IUPAC Name: 2-methylpropyl 4-methyl-2-[[2-(6-methylpyrimidin-4-yl)sulfanylacetyl]amino]-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C16H20N4O3S2/c1-9(2)6-23-15(22)14-11(4)19-16(25-14)20-12(21)7-24-13-5-10(3)17-8-18-13/h5,8-9H,6-7H2,1-4H3,(H,19,20,21)
• InChI Key: HMIPAPXYPBVZIW-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC=N1)SCC(=O)NC2=NC(=C(S2)C(=O)OCC(C)C)C

Description

Isobutyl 4-methyl-2-({[(6-methyl-4-pyrimidinyl)sulfanyl]acetyl}amino)-1,3-thiazole-5-carboxylate, commonly known as IMPT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of IMPT involves the inhibition of specific molecular pathways, including the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. IMPT also has antioxidant and anti-inflammatory properties, which contribute to its therapeutic effects.
Biochemical and Physiological Effects:
IMPT has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, reduction of oxidative stress and inflammation, and protection of the heart against damage. IMPT has also been shown to have antimicrobial activity against bacteria and viruses.

Advantages and Limitations for Lab Experiments

One of the advantages of using IMPT in lab experiments is its specificity in targeting specific molecular pathways, which allows for more precise and targeted research. However, one limitation is the lack of information on the long-term effects of IMPT on the body, as well as its potential toxicity.

Future Directions

Future research on IMPT could focus on its potential as a therapeutic agent in various medical fields, including cancer, cardiovascular diseases, and infectious diseases. Further studies could also investigate the long-term effects and potential toxicity of IMPT, as well as its potential for combination therapy with other drugs.
Conclusion:
In conclusion, IMPT is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its specificity in targeting specific molecular pathways, as well as its antioxidant and anti-inflammatory properties, make it a promising candidate for further research in various medical fields. However, further studies are needed to fully understand its long-term effects and potential toxicity.

Synthesis Methods

IMPT is synthesized through a multi-step process that involves the reaction of isobutyl isocyanate with 4-methyl-2-mercaptothiazole, followed by the reaction with 6-methyl-4-pyrimidinylamine and acetic anhydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

IMPT has been extensively studied for its potential therapeutic applications in various medical fields, including cancer, cardiovascular diseases, and infectious diseases. In cancer research, IMPT has shown promising results in inhibiting the growth of cancer cells by targeting specific molecular pathways. In cardiovascular research, IMPT has been shown to have protective effects on the heart by reducing oxidative stress and inflammation. In infectious disease research, IMPT has been studied for its potential as an antimicrobial agent against bacteria and viruses.